6-Fluoro-2,3-dihydrobenzo[b]thiophen-5-amine

• Molecular Formula: C8H8FNS
• Molecular Weight: 169.22 g/mol
• IUPAC Name: 6-fluoro-2,3-dihydro-1-benzothiophen-5-amine
• InChI: InChI=1S/C8H8FNS/c9-6-4-8-5(1-2-11-8)3-7(6)10/h3-4H,1-2,10H2
• InChI Key: MQXAGLKIVLYJIH-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=CC(=C(C=C21)N)F

Description

6-Fluoro-2,3-dihydrobenzo[b]thiophen-5-amine is a useful research compound. Its molecular formula is C8H8FNS and its molecular weight is 169.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-fluoro-5-nitro-2,3-dihydrobenzo[b]thiophene (2.1 g, 10.5 mmol) in ethanol (80 mL), THF (40 mL), and aqueous NH4Cl (20 mL) was added Fe (O) (3.53 g, 63.3 mmol). The mixture was refluxed for 2 hours, then filtered through celite and washed with ethyl acetate. The residue was purified using silica gel column chromatography with 50% ethyl acetate in hexanes to provide 6-fluoro-2,3-dihydrobenzo[b]thiophen-5-amine (1.68 g, 94.2% yield).